C.I. Direct Blue 75 chemical structure and properties
C.I. Direct Blue 75 chemical structure and properties
For Researchers, Scientists, and Drug Development Professionals
Introduction
C.I. Direct Blue 75, identified by the Colour Index Number 34220 and CAS Number 6428-60-0, is a trisazo direct dye.[1] Direct dyes are a class of water-soluble colorants primarily used for cellulosic fibers such as cotton, paper, and leather.[2] The defining characteristic of C.I. Direct Blue 75 is its polyazo nature, containing three azo (-N=N-) chromophores, which are responsible for its deep blue hue.[1] This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and analytical protocols related to C.I. Direct Blue 75. While this dye is predominantly used in the textile and paper industries, this guide also addresses toxicological aspects relevant to researchers in the life sciences, acknowledging the limited data on its specific biological interactions.
Chemical Structure and Properties
The chemical structure of C.I. Direct Blue 75 can be deduced from its manufacturing process, which involves a sequential diazotization and coupling of aromatic amine and naphthalene (B1677914) sulfonic acid derivatives.[1]
Chemical Structure
Caption: Deduced synthetic pathway of C.I. Direct Blue 75.
Based on the described synthesis, the final structure is a large, complex molecule with multiple sulfonic acid groups, which confer its water solubility.
Caption: Deduced chemical structure of C.I. Direct Blue 75.
Physicochemical and General Properties
A summary of the key properties of C.I. Direct Blue 75 is presented in the table below.
| Property | Value | Reference |
| C.I. Name | Direct Blue 75 | [1] |
| C.I. Number | 34220 | |
| CAS Number | 6428-60-0 | |
| Chemical Class | Trisazo Dye | |
| Molecular Formula | C₄₂H₂₅N₇Na₄O₁₃S₄ | |
| Molecular Weight | 1055.91 g/mol | |
| Physical Appearance | Dark blue powder | |
| Solubility | Soluble in water; insoluble in most organic solvents. | |
| Hue | Dull Blue |
Fastness Properties
The resistance of a dye to various environmental factors is crucial for its application. The fastness properties of C.I. Direct Blue 75 are rated on a scale of 1 to 5, with 5 being the highest.
| Fastness Property | Rating | Reference |
| Light Fastness | 4-5 | |
| Washing Fastness | 2-3 | |
| Acid Resistance | 4 | |
| Alkali Resistance | 4 | |
| Soaping | 2-3 | |
| Water | 3 |
Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of C.I. Direct Blue 75 are provided below. These are based on established methods for azo dyes.
Synthesis of C.I. Direct Blue 75
The synthesis of C.I. Direct Blue 75 is a multi-step process involving three sequential diazotization and azo coupling reactions.
Materials:
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3-Aminobenzenesulfonic acid
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5-Aminonaphthalene-2-sulfonic acid
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4-Hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid
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Sodium nitrite (B80452) (NaNO₂)
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Hydrochloric acid (HCl)
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Sodium hydroxide (B78521) (NaOH)
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Sodium carbonate (Na₂CO₃)
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Ice
Procedure:
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First Diazotization and Coupling:
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Dissolve a molar equivalent of 3-aminobenzenesulfonic acid in dilute hydrochloric acid and cool to 0-5°C in an ice bath.
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Slowly add a stoichiometric amount of a cold aqueous solution of sodium nitrite to diazotize the amine.
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In a separate vessel, dissolve one molar equivalent of 5-aminonaphthalene-2-sulfonic acid in a weakly acidic aqueous solution.
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Slowly add the diazonium salt solution to the solution of the coupling component while maintaining the temperature at 0-5°C and ensuring thorough mixing.
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Allow the coupling reaction to proceed to completion.
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Second Diazotization and Coupling:
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The amino group of the monoazo product from the previous step is then diazotized in a similar manner using sodium nitrite and hydrochloric acid at 0-5°C.
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This second diazonium salt is then coupled with another molar equivalent of 5-aminonaphthalene-2-sulfonic acid under controlled pH and temperature conditions.
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Third Diazotization and Coupling:
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The resulting disazo compound, which still contains a free amino group, is diazotized for a third time.
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The final coupling reaction is carried out by adding the trisazo diazonium salt to an alkaline solution of 4-hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid. The pH is maintained on the alkaline side to facilitate coupling to the hydroxyl-substituted naphthalene ring.
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Isolation and Purification:
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The trisazo dye, C.I. Direct Blue 75, is salted out from the reaction mixture using sodium chloride.
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The precipitated dye is then filtered, washed with a brine solution to remove unreacted starting materials and byproducts, and dried.
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Analytical Methods
The analysis of C.I. Direct Blue 75 and its potential metabolites can be performed using various chromatographic techniques.
1. High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)
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Purpose: To determine the purity of the dye and quantify it in various matrices.
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Instrumentation: An HPLC system equipped with a C18 reversed-phase column and a diode-array detector.
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Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).
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Detection: The DAD is set to monitor a range of wavelengths, with the maximum absorbance for C.I. Direct Blue 75 expected in the blue region of the visible spectrum.
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Sample Preparation: The dye is dissolved in the mobile phase or an appropriate solvent. For solid matrices, a suitable extraction procedure is required.
2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
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Purpose: For the sensitive and selective detection and identification of the parent dye and its potential reductive cleavage products (aromatic amines).
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Instrumentation: An LC system coupled to a tandem mass spectrometer.
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Ionization: Electrospray ionization (ESI) in negative ion mode is typically used for sulfonated dyes.
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Analysis Mode: Multiple Reaction Monitoring (MRM) is employed for high specificity and sensitivity, targeting the precursor and product ions of the analytes.
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Sample Preparation: Similar to HPLC-DAD, with potential solid-phase extraction (SPE) for cleanup and concentration of analytes from complex matrices.
Toxicological and Biological Information
Metabolism of Sulfonated Azo Dyes
The primary metabolic pathway for azo dyes in mammals involves the reductive cleavage of the azo bond, which is primarily carried out by the anaerobic microflora of the gastrointestinal tract.
Caption: General metabolic pathway of sulfonated azo dyes in mammals.
The resulting aromatic amines can then be absorbed into the systemic circulation and undergo further metabolism in the liver before excretion. The toxicity of azo dyes is often linked to the toxicological properties of their constituent aromatic amines. Due to the highly sulfonated nature of C.I. Direct Blue 75, its absorption from the gastrointestinal tract is expected to be poor.
Disclaimer: There is a lack of specific studies on the biological effects, including interactions with signaling pathways, of C.I. Direct Blue 75. The information provided here is based on the general behavior of sulfonated azo dyes and should be interpreted with caution. Researchers are advised to conduct their own specific toxicological and biological assessments for any application outside of its intended use as a colorant.
Conclusion
C.I. Direct Blue 75 is a commercially important trisazo dye with well-defined chemical properties and synthesis routes. While its primary applications are in the coloration of cellulosic materials, an understanding of its chemical nature and potential metabolic fate is crucial for a comprehensive assessment. The provided experimental protocols offer a foundation for its synthesis and analysis. It is important to reiterate the significant gap in the literature regarding the specific biological interactions and toxicological profile of C.I. Direct Blue 75, which necessitates further investigation for any potential applications in the life sciences.
